Journal Name:Irish Journal of Agricultural and Food Research
Journal ISSN:0791-6833
IF:1.125
Journal Website:https://www.jstor.org/journal/irisjagrifoodres
Year of Origin:0
Publisher:Teagasc
Number of Articles Per Year:9
Publishing Cycle:Semiannual
OA or Not:Yes
LppDB - a Comprehensive Database for Lipopeptide based drugs: Exploring potential drug discovery aspects
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-04-07 , DOI: 10.2174/1389201024666230406084753
Aim: Lipopeptides are amphiphilic compounds consisting of a cyclic peptide attached to a fatty acid side chain. These are found with various medicinal properties ranging from broad-spectrum antimicrobial to anticancer properties. background: Lipopeptides are amphiphilic compounds consisting of a cyclic peptide attached to a fatty acid side chain. These are found with various medicinal properties ranging from broad-spectrum antimicrobial to anticancer properties. Introduction: Elaborated studies on the therapeutic properties of peptides are hindered due to a lack of databases specifically dedicated to such classes of compounds where all the medicinal information of compounds is collectively studied in one place, which can accelerate the future scope of research on peptidolipidic compounds. Method: The chemical information was retrieved from the PubChem compound database, and their metabolism information was generated through Swiss ADME. The application information about their particular pathways was obtained from different kinds of literature. Results: A python script was developed to extract the information about lipopeptides from a CSV file, and the information was stored in MySQL Database. The database contains information for 70 lipopeptides and their biochemical information, structure, chemical and physical properties, information on industrial and medicinal applications, functions and references for lipopeptides. method: The chemical information was retrieved from the PubChem compound database and their metabolism information was generated through SwissADME. The application information about their particular pathways was obtained from different kinds of literature. Conclusion: The development of web-based database applications allows the data stored in the database to be accessed and viewed publicly. other: qwertr
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NF-κB as a potential target for the treatment and prevention of mucositis
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-03-31 , DOI: 10.2174/1389201024666230331121328
: Mucositis is a debilitating and severe side effect of chemotherapy and radiotherapy. It is responsible for reducing the patient's quality of life and represents a significant economic burden in oncology. Currently, there is no definitive and definite treatment for this disease. Intracellular signalling pathways have provided excellent drug development resources, particularly cancer therapeutic development. In recent decades, active research has been conducted to describe the pathogenesis of mucositis and the role of nuclear factor-kappa B (NF-κB) signalling pathways in mucositis development. Insights into the mechanisms of mucositis are creating new approaches for effective targeted treatment and their success in clinical use. Several studies have concentrated on elucidating the functional significance of NF- kB activation and its signalling mechanisms in mucositis in recent decades. Also, evidence indicates that NF-κB is the primary mode for the development and progression of mucositis. Its altered expression is associated with increased mucosal injury in mucositis. Hence, regulating the activation of NF-κB could be a powerful strategy for the clinical management of mucositis. Thus, this review examines the role of NF-κB as a potential therapeutic target for chemotherapy and radiation-induced mucositis therapy.
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Volatile oil containing plants as phytopharmaceuticals to treat psöriasis: A Review
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-06-08 , DOI: 10.2174/1389201024666230607140404
Introduction: Psoriasis is a chronic skin condition caused by an autoimmune response that accelerates the life cycle of skin cells, resulting in the characteristic symptoms of scaling, inflammation, and itching. Method: Palliative treatment options for psoriasis often prioritize the use of volatile oils. These oils contain monoterpenes, sesquiterpenes, and phenylpropanoids that are intricately linked to the molecular cascades involved in the pathogenesis and symptoms of psoriasis. To evaluate the antipsoriatic efficacy of volatile oils and their components, we conducted a systematic review of scientific studies. Our literature search encompassed various online databases, including PubMed, BIREME, SCIELO, Open Grey, Scopus, and ScienceDirect. The selected studies included experimental in vitro/in vivo assessments as well as clinical studies that examined the potential of volatile oils and their extracts as antipsoriatic agents. We excluded conference proceedings, case reports, editorials, and abstracts. Ultimately, we identified and evaluated a total of 12 studies for inclusion in our analysis. Results: The data collected, compiled, and analyzed strongly support the interaction between volatile oils and their constituents with the key molecular pathways involved in the pathogenesis of psoriasis and the development of its symptoms. Volatile oils play a significant role in the palliative treatment of psoriasis, while their chemical constituents have the potential to reduce the symptoms and recurrence of this condition. Conclusion: The current review highlights that the constituents found in volatile oils offer distinct chemical frameworks that can be regarded as promising starting points for the exploration and development of innovative antipsoriatic agents.
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The Role of Probiotics in Improving Food Safety: Inactivation of Pathogens and Biological Toxins
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-06-02 , DOI: 10.2174/1389201024666230601141627
: Currently, many advances have been made in avoiding food contamination by numerous pathogenic and toxigenic microorganisms. Many studies have shown that different probiotics, in addition to having beneficial effects on the host’s health, have a very good ability to eliminate and neutralize pathogens and their toxins in foods which leads to enhanced food safety. The present review purposes to comprehensively discuss the role of probiotics in improving food safety by inactivating pathogens (bacterial, fungal, viral, and parasite agents) and neutralizing their toxins in food products. Some recent examples in terms of the anti-microbial activities of probiotics in the body after consuming contaminated food have also been mentioned. This review shows that different probiotics have the potential to inactivate pathogens and neutralize and detoxify various biological agents in foods, as well as in the host body after consumption.
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The Phytochemical and Pharmacological Properties of Citrus sinensis ‘Maltese Half-blood’ Essential Oil Peels Extracted and Optimized by Response-surface Methodology
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-05-03 , DOI: 10.2174/1389201024666230405120520
Background: Citrus fruits have been a valuable economic crop for thousands of years. Furthermore, citrus essential oils are significant in the perfume, food, and beverage sectors, as well as aromatherapy and medical medicines. Aims: The present study aims to evaluate the phytochemical and pharmacological potentials of the optimized Citrus sinensis ‘Maltese half-blood’ essential oils peels (CsEO) extraction yields using Response-Surface Methodology (RSM). Objective: There have been few investigations on Citrus sinensis ‘Maltese half-blood’ essential oil. Methods: Citrus sinensis ‘Maltese half-blood’ essential oil peels (CsEO) extraction yields were performed by hydro-distillation and optimized by using Response-Surface Methodology (RSM). The oils were analysed by GC-MS. Different chemical tests were used to evaluate antioxidant activities. The healing potential was evaluated using models’ wounds on Wistar rats. Results: The RSM optimization demonstrated the highest yield of CsEO of 6.89 g/100 g d.b. All three tested factors significantly influenced the CsEO extraction yield: washing saline solution concentration, washings number, and drying percentage of peels. Significant antioxidant activities were noted in CsEO: the DPPH assay reported an IC50 of 0.225 ± 0.014 mL/mg, the FRAP assay showed an IC50 of 0.235 ± 0.001, and the NO assay was an IC50 in order of 0.259 ± 0.019. CsEO was not genotoxic and considerably decreased the levels of DNA lesions induced by oxidants. Also, applying a cream with CsEO on wounds promotes significantly rapid wound healing. Conclusion: CsEO could be considered a rich natural source of antioxidants and bio-compounds to accelerate wound healing. It can be used in pharmaceutical sectors as an alternative to synthetic chemicals.
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Medicinal plants for the treatment of neuropathic pain: A review of randomized controlled trials
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-07-17 , DOI: 10.2174/1389201024666230714143538
: Neuropathic pain is a disabling condition caused by various diseases and can profoundly impact the quality of life. Unfortunately, current treatments often do not produce complete amelioration and can be associated with potential side effects. Recently, herbal drugs have garnered more attention as an alternative or a complementary treatment. In this article, we summarized the results of randomized clinical trials to evaluate the effects of various phytomedicines on neuropathic pain. In addition, we discussed their main bioactive components and potential mechanisms of action to provide a better view of the application of herbal drugs for treating neuropathic pain.
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Wikstroemia: A Review on its Phytochemistry and Pharmacology
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-06-07 , DOI: 10.2174/1389201024666230606122116
Background: Wikstroemia (the family Thymelaeaceae) consists of medicinal plants which established great value in traditional medicines for many years. For instance, W. indica is always recommended for treatments of syphilis, arthritis, whooping cough, and cancer. No systematic review of bioactive compounds from this genus has been recorded to date. Objective: The objective of the current study is to review phytochemical investigations and pharmacological effects of Wikstroemia plant extracts and isolates. Methods: By searching on the internet, the relevant data about Wikstroemia medicinal plants were retrieved from internationally renowned scientific databases, such as Web of Science, Google Scholar, Sci-Finder, Pubmed, and so on. Results: More than 290 structurally diverse metabolites were separated and identified from this genus. They include terpenoids, lignans, flavonoids, coumarins, mono-phenols, diarylpentanoids, fatty acids, phytosterols, anthraquinones, and others. Pharmacological records indicated that Wikstroemia plant crude extracts and their isolated compounds bring out various beneficial effects, such as anticancer, antiinflammatory, anti-aging, anti-viral, antimicrobacterial, antimalarial, neuroprotective, and hepatoprotective activities Conclusion: Wikstroemia has been regarded as a worthy genus with numerous phytochemicals and various pharmacological potentials. Modern pharmacological studies have successfully provided evidence for traditional uses. Nonetheless, their action mechanisms need to be further investigated. Although various secondary metabolites were identified from Wikstroemia plants, the current pharmacological research mainly concentrated on terpenoids, lignans, flavonoids, and coumarins.
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Nanoparticle delivery of active traditional Chinese medicine ingredients: a new strategy for the treatment of liver cancer
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-03-14 , DOI: 10.2174/1389201024666230313151316
: The precise treatment of liver cancer is receiving much research attention. Surgery, chemoradiotherapy, and other methods remain the mainstream of this treatment, but many chemotherapeutic drugs used to treat advanced liver cancer cause adverse reactions and have unstable efficiencies. Active ingredients used in traditional Chinese medicine (TCM) have been examined widely in anti-cancer research due to their advantages of multi-pathway targeting and rich pharmacological effects. However, these active components have poor water solubility, bioavailability, and targeting efficiency. Nanomedicine has been applied to improve the efficacy of TCM ingredients in the treatment of liver cancer. Nanoparticles (NPs) show great potential in this context due to their excellent bioavailability, high controlled agent release efficiency, and clear targeting. This paper reviews the application of NPs loaded with active TCM ingredients in the treatment of liver cancer, with the aim of facilitating new vector development and improving the precision treatment of liver cancer.
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Clinical Efficacy of Probiotics on Oral Health: A Systematic Review of Clinical Trials
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-05-11 , DOI: 10.2174/1389201024666230405135457
Aim: Periodontal diseases and dental caries are the two most common dental diseases caused by the dental plaque. Objective: The aim of the present study was to review the clinical efficacy of probiotics for oral health in randomized controlled trials. Methods: An electronic search was conducted in December 2021 in Embase, Medline, The Cochrane Library, ProQuest, and Google Scholar using the following keywords: “mouthwash” and “probiotics”. The titles and abstracts of 3,775 articles were screened and 24 publications that fulfilled the inclusion criteria were included. Results: A total of 24 clinical trials were reviewed, including 1612 participants receiving either probiotics or mouth treatments. The results of this review indicated that individuals receiving probiotic products have a significant reduction (65% reduction; p < 0.05) in the count of Streptococcus mutants in their mouths. It was also found that probiotic products were more effective or equal in effect compared to chlorhexidine in reducing oral pathogens, gingival index, and plaque index scores. On the other hand, the consumption of xylitol mouthwash was shown to cause an improvement in salivary parameters. Considering their safety and effectiveness, the use of probiotic products, such as kefir and mouthwashes, has been recommended against cariogenic bacteria and periodontal diseases. Conclusion: Probiotics are considered a safe alternative to conventional therapies, such as chlorhexidine and fluoride. Co-administration of chlorhexidine, fluoride, and probiotics seems to be a perfect package.
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Variances in the Expression Profile of DUSP1-7 and miRNAs Regulating their Expression in the HaCat Line under LPS and Cyclosporine A
Irish Journal of Agricultural and Food Research ( IF 1.125 ) Pub Date: 2023-05-04 , DOI: 10.2174/1389201024666230407122254
Introduction: Cyclosporin A (CsA) treats moderate to severe psoriasis vulgaris. Psoriasis is a chronic inflammatory disease in which hyperproliferation of keratinocytes occurs. One of the most relevant signaling cascades in the development of psoriasis is the mitogen-activated protein kinase (MAPK) signaling pathway. It has been observed that dual-specificity phosphatases (DUSPs) dephosphorylate signaling molecules, such as MAPKs. Aims: This study aims to determine changes in the expression pattern of Dual Activity Protein Phosphatase (DUSP1-7) and micro RNAs (miRNAs), potentially regulating their expression in the human adult, low-calcium, high-temperature keratinocytes cell line (HaCaT) cultures exposed to lipopolysaccharide A (LPS)-induced inflammation, followed by CsA. Methods: HaCaT cell line was exposed for 8 hours to 1 μg/mL LPS and then to 100 ng/mL CsA for 2, 8, and 24 hours compared to cultures not exposed to LPS and the drug. The molecular analysis included determining the DUSP1-7 expression and the miRNAs potentially regulating it using an expression microarray technique. An enzyme-linked immunosorbent assay (ELISA) was also performed to assess the concentration of DUSP1-7 in the culture medium. Statistical evaluation was performed assuming a statistical significance threshold (p) of < 0.05. Results: Statistically significant differences were found in the expression of DUSP1-7 mRNAs and the miRNAs that regulate their expression. The most significant changes in expression were observed for DUSP1 and DUSP5, with the differences being most pronounced during the eighthour incubation period of the cells, with the drug predictive analysis showing that miR-34 potentially regulates the expression of DUSP1-4,7, miR-1275: DUSP2, mir-3188: DUSP4, miR-382: DUSP4, miR-27a and miR-27b: DUSP5,6 and miR-16: DUSP7. No expression of DUSP1-7 was demonstrated at the protein level in CsA-exposed cultures. Conclusion: Our evaluation of the efficacy of CsA therapy on an in vitro model of HaCaT indicates that treatment with this drug is effective, resulting in changes in the expression of DUSP1-7 and, potentially, the miRNAs that regulate their expression. We also confirmed that the different expression pattern of mRNA and protein encoded by a given transcript is not only due to the regulatory role of miRNAs but also the lack of synchronization between transcription and translation processes.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
农林科学4区 AGRICULTURE, MULTIDISCIPLINARY 农业综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0.00 23 Science Citation Index Expanded Not
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